Cas no 899997-94-5 (7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899997-94-5
• MF: C₁₈H₁₅FN₄O₃
• MW: 354.335107088089
• CID: 5492423
• Update Time: 2025-10-28

7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-4-methyl-2-(2-methylprop-2-enyl)purino[8,7-b][1,3]oxazole-1,3-dione
• 7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C18H15FN4O3/c1-10(2)8-23-16(24)14-15(21(3)18(23)25)20-17-22(14)9-13(26-17)11-4-6-12(19)7-5-11/h4-7,9H,1,8H2,2-3H3
• InChI Key： XGBRZLWYIYRAAG-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])N2C(=NC3=C2C(N(C([H])([H])C(=C([H])[H])C([H])([H])[H])C(N3C([H])([H])[H])=O)=O)O1

Additional information on 7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to Compound with CAS No. 899997-94-5 and Product Name: 7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione

The compound with the CAS number 899997-94-5 and the product name 7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a fluorophenyl moiety and an oxazolopurine core, makes this compound a promising candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of oxazolopurine derivatives due to their diverse biological properties. These compounds have been extensively studied for their roles in modulating various cellular pathways, making them attractive for therapeutic applications. The specific structure of 7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione incorporates a fluorine atom at the 4-position of the phenyl ring, which is known to enhance binding affinity and metabolic stability. This feature is particularly valuable in the design of drugs that require prolonged half-life and improved bioavailability.

The compound's molecular framework also includes a 2-methylprop-2-enyl group (isopropenyl group), which contributes to its overall lipophilicity. This characteristic is crucial for ensuring adequate membrane permeability, a key factor in drug absorption and distribution within the body. The combination of these structural elements suggests that 7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione may exhibit unique pharmacokinetic properties that could be exploited in the development of novel therapeutic agents.

Recent studies have highlighted the potential of oxazolopurine derivatives as inhibitors of enzymes involved in cancer metabolism. The oxazolopurine scaffold is known to mimic purine bases found in nucleic acids, allowing it to interact with various biological targets. In particular, research has shown that oxazolopurines can inhibit enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are critical for DNA synthesis and repair. Given these findings, 7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione may possess inhibitory activity against these enzymes, making it a candidate for further exploration in oncology research.

Moreover，the fluorophenyl group in this compound can influence its electronic properties and binding interactions with biological targets. Fluorinated aromatic rings are commonly used in drug design due to their ability to enhance binding affinity through dipole interactions and hydrophobic effects. The fluorine atom can also participate in hydrogen bonding interactions with polar residues in proteins or nucleic acids. These features make 7-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-en-1-yl)-1H,2H,3H，